Cas no 1417743-38-4 ((R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate)

(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate structure
1417743-38-4 structure
Product Name:(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
CAS No:1417743-38-4
MF:C13H21NO4
MW:255.31014418602
CID:2119691
Update Time:2023-11-19

(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
    • YOSNIWSHOXLJND-SNVBAGLBSA-N
    • CID 117966661
    • 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2R)-
    • Inchi: 1S/C13H21NO4/c1-5-17-11(15)10-8-6-7-9-14(10)12(16)18-13(2,3)4/h7,9-10H,5-6,8H2,1-4H3/t10-/m1/s1
    • InChI Key: YOSNIWSHOXLJND-SNVBAGLBSA-N
    • SMILES: O(C(N1C=CCC[C@@H]1C(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Topological Polar Surface Area: 55.8
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